Cas no 1361648-70-5 (5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361648-70-5
• MF: C₁₃H₅Cl₆F
• MW: 392.895201444626
• CID: 4995332
• Update Time: 2025-07-22

5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H5Cl6F/c14-4-5-1-2-7(20)6(3-5)8-9(15)11(17)13(19)12(18)10(8)16/h1-3H,4H2
• InChI Key： IZZDYFADWVLNGC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(CCl)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Additional information on 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl

Professional Introduction to Compound with CAS No. 1361648-70-5 and Product Name: 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl

The compound with the CAS number 1361648-70-5 and the product name 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl is a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the biphenyl class of molecules, which are widely studied due to their diverse pharmacological properties and structural versatility. The specific substitution pattern in its molecular structure, featuring a chloromethyl group at the 5' position and a fluoro substituent at the 2' position, along with the presence of multiple chlorine atoms across the biphenyl core, makes it a subject of considerable interest for researchers exploring novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of the chloromethyl group provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization often requires introducing or modifying specific functional groups to enhance potency, selectivity, or metabolic stability. The fluoro substituent, on the other hand, is known to influence the electronic properties of the molecule and can play a crucial role in modulating its biological activity. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and can also enhance binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies suggest that 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl may exhibit interesting interactions with biological macromolecules. The chlorine atoms in its structure can engage in halogen bonding with nucleophilic residues in proteins or nucleic acids, potentially leading to novel mechanisms of action. Furthermore, the spatial arrangement of these substituents may influence how the molecule partitions between different environments within a cell or organism.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the chlorination of biphenyl derivatives followed by selective fluorination and subsequent introduction of the chloromethyl group. Each step must be optimized to minimize side reactions and byproduct formation. Techniques such as chromatography and spectroscopic methods are employed to isolate and characterize intermediates and the final product.

The pharmacological potential of 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases. For example, preliminary data suggest that it may inhibit certain kinases or modulate neurotransmitter receptors due to its structural features. These findings are particularly intriguing because they highlight how subtle modifications in molecular architecture can lead to significant changes in biological activity.

One area where this compound shows promise is in the development of antiviral agents. The ability of halogenated biphenyl derivatives to interfere with viral replication has been documented in several studies. The unique combination of chlorine and fluorine atoms in 5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl may enable it to disrupt viral protease activity or inhibit integration into host DNA. Such mechanisms are critical for developing effective treatments against RNA viruses like influenza or coronaviruses.

Another emerging application is in cancer therapy. The ability of this compound to interact with cellular targets has led researchers to explore its potential as an anticancer agent. By modulating key signaling pathways involved in cell proliferation and survival, it may be possible to develop novel chemotherapeutic strategies. Additionally, its structural similarity to established drugs suggests that it could serve as a scaffold for designing next-generation anticancer compounds.

The environmental impact of halogenated biphenyls is also a subject of ongoing research. While these compounds are known for their stability—often attributed to their halogen content—this same property can pose challenges if they enter ecosystems where they persist over long periods. However,5'-(Chloromethyl)-2'-fluoro-2,3,4,5,6-pentachlorobiphenyl, being a more complex derivative than simple biphenyls or polychlorinated biphenyls (PCBs), may exhibit different environmental behaviors that warrant further investigation.

In conclusion,5'-(Chloromethyl)-2'-fluoro-2',3',4',5',6'-pentachlorobiphenyl (CAS No. 1361648-70-5) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery efforts aimed at developing new treatments for various diseases including cancer and viral infections. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques,this compound will likely remain at forefrontof scientific inquiry for years to come.